Cas no 96426-62-9 (Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride)
96426-62-9 structure
Product Name:Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride
CAS No:96426-62-9
MF:C17H36ClNOS
MW:337.991843223572
CID:734679
PubChem ID:71331452
Update Time:2025-04-19
Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride
- S-dodecyl 2-amino-3-methylbutanethioate,hydrochloride
- S-Dodecyl 2-amino-3-methylbutanethioate--hydrogen chloride (1/1)
- DTXSID40760035
- 96426-62-9
-
- Inchi: 1S/C17H35NOS.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;/h15-16H,4-14,18H2,1-3H3;1H
- InChI Key: NUNFBAQQKVUPBR-UHFFFAOYSA-N
- SMILES: Cl.S(C(C(C(C)C)N)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 337.2206136g/mol
- Monoisotopic Mass: 337.2206136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 231
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.4Ų
Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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